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Compound of Interest

Compound Name: 1-Methoxypropane-2-sulfonamide
CAS No.: 1248069-02-4
Cat. No.: B1464022

Get Quote

Executive Summary

1-Methoxypropane-2-sulfonamide represents a specialized aliphatic sulfonamide scaffold
distinct from the ubiquitous aromatic sulfonamides (e.g., sulfa drugs). Its value lies in its ability
to introduce a polar, non-aromatic Zinc-Binding Group (ZBG) or Hydrogen-Bond
Donor/Acceptor motif while simultaneously modulating lipophilicity via its methoxy-propyl tail.

This guide details the physicochemical profile, mechanistic applications, and validated
protocols for incorporating this building block into high-value small molecule libraries,
specifically targeting metalloenzymes (e.g., Carbonic Anhydrases) and optimizing
physicochemical properties (LogP/Solubility).

Chemical Profile & Physicochemical Properties[1][2]
[3][4][5][6][7][8]

Unlike benzenesulfonamides, this aliphatic analog offers a higher fraction of
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hybridized carbons (

), contributing to improved solubility and reduced "flatness" in drug candidates—a critical factor
in escaping the "flatland" of attrition-prone aromatic compounds.

Medicinal Chemistry

Property Specification L.
Implication
) 1-Methoxypropane-2-
Chemical Name ) Core Scaffold
sulfonamide
CAS (Racemic) 1248069-02-4 Standard building block
Chiral synthesis for
CAS ((S)-Isomer) 2323064-00-0 _
stereodefined targets
] Ideal for Fragment-Based Drug
Molecular Weight 153.20 g/mol _
Discovery (MW < 300)
Low lipophilicity; improves
cLogP ~-05t00.1 Pop y P
aqueous solubility
High polar surface area
TPSA ~75 A2 relative to size; good

permeability

2 (Sulfonamide Critical for active site

H-Bond Donors )
) anchoring

3(
H-Bond Acceptors Secondary binding interactions
oxygens + Ether O)

Medicinal Chemistry Applications
Primary Pharmacophore: Metalloenzyme Inhibition

The primary sulfonamide moiety (

) is the classic warhead for inhibiting Carbonic Anhydrases (CAs). The nitrogen atom
coordinates directly to the catalytic Zinc ion (

) in the enzyme's active site.
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o Selectivity Strategy: While aromatic sulfonamides bind tightly to ubiquitous CA isoforms (e.g.,
CAI, II), aliphatic tails like the 1-methoxypropane-2-yl group explore the
hydrophobic/hydrophilic pockets distinct from the aromatic binding regions. This allows for
the design of isoform-selective inhibitors (e.g., targeting tumor-associated CA IX/XII).

Lead Optimization: The "Solubilizing Tail"

In late-stage lead optimization, replacing a hydrophobic alkyl group (e.g., isopropy! or t-butyl)
with the 1-methoxypropane-2-yl moiety can significantly lower cLogP and improve metabolic
stability.

e Mechanism: The terminal methoxy group acts as a metabolic block against

-oxidation, while the ether oxygen can engage in intramolecular hydrogen bonding to lock
conformation.

Synthetic Versatility

This molecule serves as a precursor for:

o Sulfonylureas: Reaction with isocyanates to generate antidiabetic or anti-inflammatory
scaffolds.

e N-Alkylated Sulfonamides: Coupling with alkyl halides to create secondary sulfonamides.

Visualizing the Strategy

The following diagram illustrates the decision logic for selecting this building block and its
synthetic trajectory.
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Caption: Strategic workflow for deploying 1-Methoxypropane-2-sulfonamide in library design.

Experimental Protocols

Protocol A: Synthesis of N-Acyl Sulfonamides
(Carboxylic Acid Bioisostere)

This reaction couples the sulfonamide to a carboxylic acid, creating an acidic

-acyl sulfonamide motif (
~ 4-5), often used as a bioisostere for carboxylic acids to improve permeability.

Reagents:

1-Methoxypropane-2-sulfonamide (1.0 eq)[1]

Carboxylic Acid (

) (1.1 eq)

EDCI (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) (1.2 eq)

DMAP (4-Dimethylaminopyridine) (1.2 eq)

Dichloromethane (DCM) (Anhydrous)

Step-by-Step Methodology:

» Activation: Dissolve the Carboxylic Acid (1.1 eq) in anhydrous DCM under an inert
atmosphere (

). Add EDCI (1.2 eq) and DMAP (1.2 eq). Stir at
for 15 minutes.

e Coupling: Add 1-Methoxypropane-2-sulfonamide (1.0 eq) to the reaction mixture.
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e Reaction: Allow the mixture to warm to room temperature and stir for 12—18 hours. Monitor
by TLC or LC-MS (Target mass:

).
e Workup: Dilute with DCM, wash with 1N HCI (to remove DMAP/EDCI), followed by saturated
and brine.

 Purification: Dry over

, concentrate, and purify via flash column chromatography (typically Hexane:EtOAc
gradient).

Protocol B: Carbonic Anhydrase (CA) Inhibition
Screening

A standard stopped-flow

hydration assay to validate the sulfonamide's activity as a Zinc binder.

Materials:

Assay Buffer: 20 mM HEPES, 20 mM
, pH 7.5.
e Substrate: Saturated

solution (bubbled in water for 30 min at

)

e Indicator: Phenol Red (0.2 mM).

Enzyme: Recombinant Human CA-II (or target isoform).

Procedure:
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Preparation: Dissolve 1-Methoxypropane-2-sulfonamide in DMSO (10 mM stock). Serial
dilute to test concentrations (0.1 nM — 10

M).
Incubation: Mix 10

L of inhibitor solution with 10

L of Enzyme solution in the stopped-flow mixing chamber. Incubate for 15 minutes at room
temperature.

Reaction Trigger: Rapidly mix with the Substrate/Indicator solution.

Measurement: Monitor the absorbance change at 557 nm (Phenol Red color change from
red to yellow as pH drops due to carbonic acid formation).

Analysis: Calculate

by fitting the initial velocity (

) vs. inhibitor concentration using a non-linear regression model (GraphPad Prism or similar).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1464022?utm_src=pdf-custom-synthesis#bc-rfq
https://aaronchem.com/1248069-02-4
https://www.bldpharm.com/products/2323064-00-0.html
https://www.biosynth.com/p/YZB06902/1248069-02-4-1-methoxypropane-2-sulfonamide
https://www.benchchem.com/product/b1464022/docs#application-note-strategic-utilization-of-1-methoxypropane-2-sulfonamide-in-medicinal-chemistry
https://www.benchchem.com/product/b1464022/docs#application-note-strategic-utilization-of-1-methoxypropane-2-sulfonamide-in-medicinal-chemistry
https://www.benchchem.com/product/b1464022/docs#application-note-strategic-utilization-of-1-methoxypropane-2-sulfonamide-in-medicinal-chemistry
https://www.benchchem.com/product/b1464022/docs#application-note-strategic-utilization-of-1-methoxypropane-2-sulfonamide-in-medicinal-chemistry
https://www.benchchem.com/product/b1464022?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1464022?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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